Cas no 1427325-89-0 ((5-chloro-1-naphthyl)(1-pentyl-1h-indol-3-yl)methanone)

(5-chloro-1-naphthyl)(1-pentyl-1h-indol-3-yl)methanone structure
1427325-89-0 structure
Product Name:(5-chloro-1-naphthyl)(1-pentyl-1h-indol-3-yl)methanone
CAS No:1427325-89-0
MF:C24H22ClNO
MW:375.890585422516
CID:1312155
PubChem ID:125181284
Update Time:2025-04-20

(5-chloro-1-naphthyl)(1-pentyl-1h-indol-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-1-naphthyl)(1-pentyl-1H-indol-3-yl)methanone
    • JWH 398 5-chloronaphthyl isomer
    • 1427325-89-0
    • (5-chloronaphthalen-1-yl)(1-pentyl-1H-indol-3-yl)methanone
    • CHC32589
    • JWH-398 5-Chloronaphthyl
    • DTXSID601017321
    • (5-chloronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone
    • (5-chloro-1-naphthyl)(1-pentyl-1h-indol-3-yl)methanone
    • Inchi: 1S/C24H22ClNO/c1-2-3-6-15-26-16-21(19-9-4-5-14-23(19)26)24(27)20-12-7-11-18-17(20)10-8-13-22(18)25/h4-5,7-14,16H,2-3,6,15H2,1H3
    • InChI Key: HDEHWWPFRITSLL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1C=CC=C2C(C1=CN(C2C=CC=CC=21)CCCCC)=O

Computed Properties

  • Exact Mass: 375.1389920g/mol
  • Monoisotopic Mass: 375.1389920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 22Ų

(5-chloro-1-naphthyl)(1-pentyl-1h-indol-3-yl)methanone Pricemore >>

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